molecular formula C16H15N3O3S B5821802 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

Cat. No. B5821802
M. Wt: 329.4 g/mol
InChI Key: QGMWJBNUDFSQIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, also known as DMPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a quinazolinone derivative that has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone is not fully understood, but it is believed to involve the activation of the olfactory receptor in animals. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has a strong odor that is attractive to animals, and it has been shown to stimulate the feeding behavior of animals by increasing the secretion of digestive enzymes and hormones. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone may also affect the expression of genes related to growth and metabolism in animals.
Biochemical and Physiological Effects
6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been shown to have various biochemical and physiological effects on animals. In livestock, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been shown to increase the secretion of growth hormone, insulin-like growth factor 1, and thyroid hormone, which promote growth and development. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has also been shown to increase the activity of digestive enzymes, such as amylase, protease, and lipase, which improve the digestion and absorption of nutrients. In fish and shrimp, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been shown to increase the activity of digestive enzymes, enhance the immune response, and improve the stress tolerance.

Advantages and Limitations for Lab Experiments

6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has several advantages for lab experiments, including its low toxicity, high solubility in water, and stable chemical properties. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone can be easily administered to animals via oral or injection routes, and it has a long-lasting effect. However, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone also has some limitations, including its strong odor, which can affect the behavior of animals and interfere with the results of experiments. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone may also have different effects on different animal species and under different environmental conditions, which need to be taken into account in experimental design.

Future Directions

There are several future directions for the research on 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone. First, more studies are needed to elucidate the mechanism of action of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone and its effects on different animal species. Second, the potential applications of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone in medicine, such as anticancer and anti-inflammatory activities, need to be further explored. Third, the environmental impact of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone on animal waste management and water quality needs to be evaluated. Fourth, the development of new synthesis methods and derivatives of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone may lead to more effective and safer compounds.
Conclusion
In conclusion, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone is a synthetic compound that has potential applications in various fields, including agriculture, aquaculture, and medicine. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been synthesized using different methods, and its mechanism of action has been studied in detail. 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has various biochemical and physiological effects on animals, and it has advantages and limitations for lab experiments. There are several future directions for the research on 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, which may lead to new discoveries and applications of this compound.

Synthesis Methods

6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been synthesized using different methods, including the condensation reaction of 2-aminobenzamide with 3-pyridinemethanol and thioacetic acid, the reaction of 2-chloro-3,4-dimethoxybenzoic acid with 3-pyridinemethanol and thioacetic acid, and the reaction of 2-amino-3,4-dimethoxybenzoic acid with 3-pyridinemethanol and carbon disulfide. The yield of 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone varies depending on the method used, but it generally ranges from 50% to 80%.

Scientific Research Applications

6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been studied extensively for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been shown to increase the feed intake and growth rate of livestock, improve the quality of meat and eggs, and reduce the ammonia emissions from animal waste. In aquaculture, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been used as a feeding attractant for fish and shrimp, and it has been shown to improve the survival rate and growth rate of aquatic animals. In medicine, 6,7-dimethoxy-3-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has been studied for its potential anticancer, antimicrobial, and anti-inflammatory activities.

properties

IUPAC Name

6,7-dimethoxy-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O3S/c1-21-13-6-11-12(7-14(13)22-2)18-16(23)19(15(11)20)9-10-4-3-5-17-8-10/h3-8H,9H2,1-2H3,(H,18,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGMWJBNUDFSQIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C2C(=C1)C(=O)N(C(=S)N2)CC3=CN=CC=C3)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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